Cas no 2227785-78-4 (rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid)

• Product Name: rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid
• CAS No: 2227785-78-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5930586
• PubChem ID: 165568750
• Update Time: 2025-06-20

rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid
• 2227785-78-4
• EN300-1568716
• rac-3-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}propanoic acid

• Inchi： 1S/C26H30N2O5/c29-24(30)13-14-27-25(31)18-8-2-1-7-17(18)15-28-26(32)33-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,1-2,7-8,13-16H2,(H,27,31)(H,28,32)(H,29,30)/t17-,18-/m1/s1
• InChI Key： ICERMBQCHZJGBF-QZTJIDSGSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid

Introduction to Rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic Acid (CAS No. 2227785-78-4)

Rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid, a compound with the CAS number 2227785-78-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by a complex cyclic and aromatic framework, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular structure of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid incorporates several key functional groups that contribute to its biological activity. Notably, the presence of a fluoren-9-yl moiety and a methoxycarbonyl group enhances its binding affinity and stability, making it an attractive scaffold for medicinal chemistry modifications. Additionally, the cyclohexylformamido moiety introduces a rigid conformational constraint, which can be crucial for optimizing pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. Rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid has been explored in several preclinical studies for its potential to interact with specific enzymes and receptors. Preliminary findings suggest that this compound may exhibit inhibitory effects on key targets such as matrix metalloproteinases (MMPs), which are implicated in various pathological processes including tumor invasion and metastasis.

The synthesis of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries and catalysts ensures the retention of the desired stereocenters, which is critical for achieving the intended biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex framework of this molecule efficiently.

One of the most compelling aspects of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid is its potential to serve as a lead compound for structure-based drug design. High-throughput screening (HTS) and virtual screening techniques have been utilized to identify derivatives with enhanced potency and selectivity. The fluorenyl moiety, in particular, has been shown to improve solubility and oral bioavailability, making it an ideal candidate for further optimization.

The pharmacological profile of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid has been evaluated in various in vitro and in vivo models. Studies have demonstrated its ability to inhibit inflammatory responses by modulating cytokine production and reducing oxidative stress. Furthermore, its interaction with cellular signaling pathways has been investigated, revealing potential therapeutic benefits in conditions such as rheumatoid arthritis and Alzheimer's disease. These findings underscore the compound's promise as a therapeutic agent.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. Molecular dynamics simulations and quantum mechanical calculations have been used to model the binding affinity of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid to its target proteins. These computational approaches have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced side effects.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. Rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid exemplifies this collaborative effort through ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on dosing regimens, adverse effects, and overall therapeutic benefit.

In conclusion, rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}propanoic acid (CAS No. 2227785-78) represents a significant advancement in pharmaceutical chemistry with promising applications in treating various diseases. Its unique structural features, combined with preclinical evidence supporting its biological activity, make it a compelling candidate for further development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this one will play a crucial role in shaping the future of medicine.